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For Researchers, Scientists, and Drug Development Professionals

Introduction

Mobocertinib is a first-in-class oral tyrosine kinase inhibitor (TKI) designed to selectively target
epidermal growth factor receptor (EGFR) variants harboring exon 20 insertion mutations
(EGFRex20ins).[1][2] These mutations are the third most common type of EGFR mutation in
non-small cell lung cancer (NSCLC) and are associated with resistance to earlier generations
of EGFR TKils.[3][4] Mobocertinib forms an irreversible covalent bond with the cysteine 797
residue in the ATP-binding pocket of EGFR, leading to sustained inhibition of kinase activity.[5]
Verifying the direct interaction of mobocertinib with its intended target in a cellular context is a
critical step in preclinical studies and for understanding its mechanism of action. This document
provides detailed protocols for two key live-cell assays to measure the target engagement of
mobocertinib: the NanoBRET™ Target Engagement Assay and the Cellular Thermal Shift
Assay (CETSA).

Signaling Pathway and Experimental Workflows

To visualize the underlying biological processes and experimental procedures, the following
diagrams are provided.

EGFR Exon 20 Insertion Signaling Pathway
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Caption: EGFR exon 20 insertion signaling pathway and mobocertinib's point of inhibition.

NanoBRET™ Target Engagement Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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